molecular formula C14H10BrFN2O2 B8740164 10-Bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid

10-Bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid

Cat. No.: B8740164
M. Wt: 337.14 g/mol
InChI Key: HYICRIVDNNDNCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-Bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H10BrFN2O2 and its molecular weight is 337.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10BrFN2O2

Molecular Weight

337.14 g/mol

IUPAC Name

10-bromo-9-fluoro-5,6,7,12-tetrahydro-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid

InChI

InChI=1S/C14H10BrFN2O2/c15-10-3-9-8(4-11(10)16)6-1-7(2-6)18-5-12(14(19)20)17-13(9)18/h3-7H,1-2H2,(H,19,20)

InChI Key

HYICRIVDNNDNCN-UHFFFAOYSA-N

Canonical SMILES

C1C2CC1N3C=C(N=C3C4=CC(=C(C=C24)F)Br)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 5000-mL 4-necked round-bottom flask was placed a solution of methyl 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxylate (110 g, 313.24 mmol, 1.00 equiv) in methanol/NaOH (40%) (1000 mL). The resulting solution was heated to reflux for 1.5 hours and concentrated under vacuum. Hydrogen chloride (2 mol/L) was used to adjust the pH to 4. The precipitates were collected by filtration, washed with 1×1000 mL of water and dried to afford 91 g (86%) of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxylic acid as a white solid.

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